Cas no 2228408-41-9 (3-amino-4-propylheptan-1-ol)

• Product Name: 3-amino-4-propylheptan-1-ol
• CAS No: 2228408-41-9
• MF: C₁₀H₂₃NO
• MW: 173.295723199844
• CID: 6369272
• PubChem ID: 165612695
• Update Time: 2025-05-20

3-amino-4-propylheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-propylheptan-1-ol
• EN300-1733708
• 2228408-41-9

• Inchi： 1S/C10H23NO/c1-3-5-9(6-4-2)10(11)7-8-12/h9-10,12H,3-8,11H2,1-2H3
• InChI Key： FMYQEAUTIVNCSJ-UHFFFAOYSA-N
• SMILES： OCCC(C(CCC)CCC)N

Computed Properties

• Exact Mass: 173.177964357g/mol
• Monoisotopic Mass: 173.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 89.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-4-propylheptan-1-ol

Professional Introduction to 3-amino-4-propylheptan-1-ol (CAS No. 2228408-41-9)

3-amino-4-propylheptan-1-ol, identified by its Chemical Abstracts Service (CAS) number CAS No. 2228408-41-9, is a significant compound in the field of chemical and pharmaceutical research. This aliphatic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and drug development.

The molecular structure of 3-amino-4-propylheptan-1-ol consists of a seven-carbon chain with an amine group at the third position and a propyl substituent at the fourth position. This configuration imparts distinct physicochemical properties, making it a versatile building block for synthesizing more complex molecules. The compound’s solubility, reactivity, and interaction with biological targets are key factors that drive its interest in pharmaceutical applications.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents derived from aliphatic amines. 3-amino-4-propylheptan-1-ol has been explored as a precursor in the synthesis of bioactive molecules targeting various diseases. Its structural motif is particularly relevant in the design of agonists and antagonists for neurotransmitter receptors, such as GABA receptors and histamine receptors, which play crucial roles in neurological and inflammatory conditions.

One of the most compelling aspects of 3-amino-4-propylheptan-1-ol is its potential in modulating enzyme activity. Researchers have investigated its derivatives as inhibitors of enzymes involved in metabolic pathways associated with cancer and inflammation. For instance, modifications to the propyl substituent have been shown to enhance binding affinity to specific enzyme targets, leading to more potent and selective inhibitors. These findings align with the broader trend in drug discovery towards targeted therapies that minimize side effects while maximizing efficacy.

The synthesis of 3-amino-4-propylheptan-1-ol involves multi-step organic reactions, typically starting from readily available heptanols or other aliphatic precursors. Advances in catalytic methods have improved the efficiency and scalability of these synthetic routes, making it more feasible to produce larger quantities for research and commercial purposes. The use of transition metal catalysts, such as palladium or nickel complexes, has been particularly effective in facilitating key transformations like cross-coupling reactions, which are essential for constructing complex molecular frameworks.

The pharmacological profile of 3-amino-4-propylheptan-1-ol has been further elucidated through computational modeling and experimental studies. Molecular dynamics simulations have provided insights into how this compound interacts with biological macromolecules, such as proteins and nucleic acids. These simulations have helped predict binding affinities and identify key interaction sites, guiding the optimization of lead compounds for drug development.

In clinical research, derivatives of 3-amino-4-propylheptan-1-ol have been tested in preclinical models for their potential therapeutic effects. Initial studies suggest that certain analogs exhibit anti-inflammatory properties by modulating cytokine production and immune cell signaling pathways. Additionally, their ability to cross the blood-brain barrier has opened avenues for treating central nervous system disorders. While further research is needed to fully understand their clinical potential, these early findings are promising indicators of future applications.

The role of computational chemistry in studying 3-amino-4-propylheptan-1-ol cannot be overstated. High-throughput virtual screening techniques have enabled researchers to rapidly evaluate thousands of molecular structures for their binding potential to target proteins. This approach has accelerated the discovery process by identifying promising candidates for further experimental validation. Moreover, machine learning algorithms have been employed to predict pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for assessing drug feasibility.

The environmental impact of synthesizing and using CAS No. 2228408-41-9 is also a consideration in modern pharmaceutical research. Green chemistry principles have guided efforts to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. For example, biocatalytic methods using enzymes as catalysts have been explored as alternatives to traditional chemical synthesis. These approaches not only improve environmental sustainability but also enhance reaction selectivity and yield.

The future direction of research on 3-amino-4-propylheptan-1-ol lies in expanding its applications across multiple therapeutic areas. Exploration into its role as a scaffold for antiviral agents has begun, with promising preliminary results suggesting its potential in inhibiting viral proteases and polymerases. Additionally, its utility in designing novel antibiotics to combat resistant bacterial strains is being investigated.

In conclusion, 3-amino-4-propylheptan-1-ol (CAS No. 2228408-41-9) represents a valuable compound with diverse applications in pharmaceutical research and drug development. Its unique structural features make it a versatile precursor for synthesizing bioactive molecules targeting neurological disorders, metabolic diseases, and infections. With ongoing advancements in synthetic chemistry, computational modeling, and green chemistry practices, the potential of this compound continues to expand, offering hope for innovative therapeutic solutions.